Cas no 119584-82-6 (2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)-)

119584-82-6 structure
Product Name:2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)-
CAS No:119584-82-6
Molecular Formula:C10H9N4OF3
Molecular Weight:258.19986
CID:132225
PubChem ID:461904
2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)- Properties
Names and Identifiers
-
- 2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)-
- 5-(2,2,2-Trifluoro-ethoxy)-quinazol
- 5-(2,2,2-Trifluoro-ethoxy)-quinazol ine-2,4-diamine
- 5-(2,2,2-trifluoroethoxy)quinazoline-2,4-diamine
- 5-(2,2,2-Trifluoro-ethoxy)-quinazol ine-2,4-diamine
- CHEMBL2042320
- 119584-82-6
- 2,4-Quinazolinediamine, 5-(2,2,2-trifluoroethoxy)-
- CMIRUHXLWHGPHN-UHFFFAOYSA-N
- DTXSID00332732
- SCHEMBL1155037
- 5-(2,2,2-Trifluoro-ethoxy)-quinazoline-2,4-diamine
-
- InChIKey: CMIRUHXLWHGPHN-UHFFFAOYSA-N
- Inchi: InChI=1S/C10H9F3N4O/c11-10(12,13)4-18-6-3-1-2-5-7(6)8(14)17-9(15)16-5/h1-3H,4H2,(H4,14,15,16,17)
- SMILES: FC(COC1=CC=CC2N=C(N=C(N)C1=2)N)(F)F
Computed Properties
- Exact Mass: 258.073
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Rotatable Bond Count: 2
- Monoisotopic Mass: 258.073
- Heavy Atom Count: 18
- Complexity: 289
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.9
- Topological Polar Surface Area: 87Ų
2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)- Related Literature
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Zhe Zhang,Xiaofei Chen,Xiaoye Gao,Xuemei Yao,Li Chen,Chaoliang He,Xuesi Chen RSC Adv., 2015,5, 18593-18600
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K. P. Musselman,D. Muñoz-Rojas,H. Sun,S.-L. Sahonta,E. Croft,M. L. Böhm,C. Ducati,J. L. MacManus-Driscoll Nanoscale Horiz., 2017,2, 110-117
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4. Back cover
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Rongqian Cui,Jiaqi Zhou,Dan Wang,Yafei Zhao,Xu Xiang,Huishan Shang,Bing Zhang Dalton Trans., 2023,52, 3325-3332
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6. Back cover
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Yan Wang,Rongyao Chen,Zijing Dai,Qingcai Yu,Yongmei Miao,Ronghua Xu RSC Adv., 2022,12, 11866-11866
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Deshuang Tu,Pakkin Leong,Zhihong Li,Rongrong Hu,Chao Shi,Kenneth Yin Zhang,Hong Yan,Qiang Zhao Chem. Commun., 2016,52, 12494-12497
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Daniel J. Welsh,Luke J. O'Driscoll,Steven W. D. Bailey,David Visontai,Kara Howes,Harry Frampton,Martin R. Bryce,Colin J. Lambert RSC Adv., 2015,5, 95360-95368
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Eva Bernal,José Antonio Lebrón,Francisco Sanchez Burgos,Manuel Lopez-Lopez RSC Adv., 2014,4, 28707-28713
119584-82-6 (2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)-) Related Products
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